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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of mercury release from two high-copper dental

amalgams: Indisperse and Tytin. The information is compiled from available in-vitro studies to

assist researchers and professionals in understanding the characteristics of these materials.

This document summarizes quantitative data, details experimental methodologies, and

presents visual representations of experimental workflows and influencing factors.

Executive Summary
Both Indisperse and Tytin are high-copper dental amalgams designed to minimize the

formation of the corrosion-prone gamma-2 (γ2) phase, a characteristic of older, low-copper

amalgams. The primary concern with any dental amalgam is the potential for mercury release,

which can occur as vapor or ions. This guide synthesizes available data on the mercury release

profiles of these two materials.

Direct comparative studies on the standard commercial formulations of Indisperse and Tytin

are limited in the scientific literature. However, a study comparing a modified Indisperse
amalgam containing indium to Tytin provides some insights. Generally, modern high-copper

amalgams are reported to have an initially higher rate of mercury vapor release that decreases

over time.[1] Factors such as alloy composition, particle morphology, and surface treatments

can influence the extent of mercury release.[1]
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Data Presentation: Mercury Release
The following table summarizes available quantitative data on mercury release from a modified

Indisperse amalgam and Tytin. It is important to note that the Indisperse data pertains to a

formulation modified with 14% indium, which has been shown to reduce mercury vapor release

compared to the unmodified version.[2][3]

Amalgam Type Parameter Value Reference

Tytin

Time to non-

detectable mercury

evaporation

280-340 minutes [3]

Modified Indisperse

(14% Indium)

Time to non-

detectable mercury

evaporation

100-200 minutes [3]

Tytin/Kerr (28% Cu)
Mercury Vapor

Released (at ~46 min)
~1.5 ng/cm²/s [4]

Tytin FC/Kerr (26%

Cu)

Mercury Vapor

Released (at ~46 min)
~1.8 ng/cm²/s [4]

Note: The mercury vapor release from Tytin and Tytin FC was measured as part of a

comparative study with other high-copper amalgams. The values are approximate, based on

graphical data presented in the study.

Composition
The composition of the alloy powder is a key determinant of the amalgam's properties and its

mercury release characteristics.
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Amalgam Composition Particle Type Reference

Tytin
60% Ag, 28% Sn,

12% Cu
Spherical [5]

Tytin FC

Not explicitly stated,

but described as a

hybrid with

heterogeneous and

spherical particles.

Hybrid

(heterogeneous and

spherical)

[6]

Indisperse

Not explicitly stated in

the retrieved literature,

but it is a high-copper

admixed amalgam.

Admixture of lathe-cut

and spherical

particles.

[2][3]

Experimental Protocols
The following is a generalized experimental protocol for measuring mercury vapor release from

dental amalgams, based on methodologies described in the cited literature.[2][3][4][7]

Objective: To quantify the rate of mercury vapor release from freshly triturated dental amalgam

specimens in a controlled environment.

Materials:

Indisperse and Tytin amalgam capsules

Amalgamator

Molds for specimen preparation (e.g., cylindrical molds of a specified dimension)

Mercury vapor analyzer

Controlled environment chamber (e.g., incubator or sealed container)

Artificial saliva solution (if measuring ionic release)

Procedure:
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Specimen Preparation:

Amalgam capsules are triturated according to the manufacturer's instructions.

The freshly mixed amalgam is immediately condensed into standardized molds to create

specimens of uniform size and surface area.

Specimens are left to set for a specified period before testing.

Mercury Vapor Measurement:

The set amalgam specimen is placed in a sealed chamber with a known volume of air.

The chamber is maintained at a constant temperature (e.g., 37°C) to simulate oral

conditions.

A mercury vapor analyzer is used to measure the concentration of mercury in the air within

the chamber at predetermined time intervals.

The rate of mercury vapor release is calculated based on the change in mercury

concentration over time and the surface area of the amalgam specimen.

Data Analysis:

The mercury release rates for Indisperse and Tytin are plotted against time.

Statistical analysis is performed to determine if there are significant differences in the

mercury release profiles of the two materials.

Visualizations
Experimental Workflow for Mercury Vapor Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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